3-amino-N-(2,2,2-trifluoroethyl)-benzenesulfonamide

• Molecular Formula: C8H9F3N2O2S
• Molecular Weight: 254.23 g/mol
• IUPAC Name: 3-amino-N-(2,2,2-trifluoroethyl)benzenesulfonamide
• InChI: InChI=1S/C8H9F3N2O2S/c9-8(10,11)5-13-16(14,15)7-3-1-2-6(12)4-7/h1-4,13H,5,12H2
• InChI Key: QCVCUVRGFQTVOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)NCC(F)(F)F)N

Description

3-amino-N-(2,2,2-trifluoroethyl)-benzenesulfonamide is a useful research compound. Its molecular formula is C8H9F3N2O2S and its molecular weight is 254.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-nitro-N-(2,2,2-trifluoro-ethyl)-benzenesulfonamide (3.12 g, 11 mmol), sodium dithionite (8.09 g, 40 mmol), water (21.5 ml) and 2 methoxyethanol (21.5 ml) was stirred at 100° C. for 2 h, additional water (18.5 ml) was added at 70° C. and subsequently HCl (37%, 18.5 ml) was added over a period of 10 min (SO2 evolution). The reaction mixture was stirred at 70° C. for 20 min, poured into ice/water (50 ml) and sodium carbonate was added until the solution proofed to be basic. The solution was extracted with ethyl acetate (3×75 ml), the combined organic layers washed with brine (80 ml), dried (MgSO4) and evaporated. The crude product was further purified by column chromatography on silica gel (heptane/ethyl acetate 1:1) to yield the title compound (2.05 g, 73%) as a white solid. MS (ISP) 252.9 [(M−H)−]; m.p. 131° C.